![molecular formula C15H16N2OS B2893229 1-(4-ethylphenyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one CAS No. 919220-99-8](/img/structure/B2893229.png)
1-(4-ethylphenyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Several synthetic methods exist for obtaining thieno[2,3-d]pyrimidine-4-carboxylic acids, of which this compound is a derivative. One approach involves the Pd-catalyzed carbonylation of 4-chlorothieno[2,3-d]pyrimidines . This method yields the target compound in moderate to good yields . Other methods include using substituted pyrimidine-4-carboxylic acid derivatives or 2-nitrothiophenes as starting materials .
Scientific Research Applications
Synthesis and Biological Activities
Antihypertensive Activity :The synthesis of various dihydropyrimidines, including compounds structurally related to "1-(4-ethylphenyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one", has shown potential antihypertensive activity. These compounds have been synthesized with the goal of creating molecules that exhibit improved biological activity and reduced toxicity (Rana, Kaur, & Kumar, 2004).
Anti-ulcer Activity :Similar compounds have been evaluated for their anti-ulcer activity, demonstrating the wide range of biological activities associated with dihydropyrimidines. The research aimed at synthesizing molecules with enhanced activity and minimal side effects, with some compounds showing significant anti-ulcer effects compared to control groups (Rana, Kaur, Chaudhary, Kumar, & Goyal, 2011).
Antimicrobial Analysis :The synthesis and evaluation of novel chromone-pyrimidine coupled derivatives, including structures analogous to the compound of interest, have shown potent antimicrobial properties. These compounds have been tested against various bacterial and fungal strains, revealing significant antibacterial and antifungal activities. Furthermore, toxicity studies indicated that these compounds are non-toxic, suggesting their potential as oral drug candidates (Tiwari, Seijas, Vázquez-Tato, Sarkate, Karnik, & Nikalje, 2018).
Antitumor Activity :Derivatives of dihydropyrimidinones, including those structurally similar to the compound , have been synthesized and evaluated for their antitumor activity. Some of these compounds demonstrated promising activity against cancer cell lines, showcasing the therapeutic potential of dihydropyrimidinones in oncology (Edrees & Farghaly, 2017).
properties
IUPAC Name |
1-(4-ethylphenyl)-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2OS/c1-2-10-6-8-11(9-7-10)17-13-5-3-4-12(13)14(19)16-15(17)18/h6-9H,2-5H2,1H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMNGXSFTHJAGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C3=C(CCC3)C(=S)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.